molecular formula C8H12O B15369929 4,5-Dimethylcyclohexen-2-one CAS No. 5715-25-3

4,5-Dimethylcyclohexen-2-one

Cat. No.: B15369929
CAS No.: 5715-25-3
M. Wt: 124.18 g/mol
InChI Key: XADBPCVQACZOEL-UHFFFAOYSA-N
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Description

4,5-Dimethylcyclohexen-2-one is a natural product found in Nicotiana tabacum with data available.

Properties

CAS No.

5715-25-3

Molecular Formula

C8H12O

Molecular Weight

124.18 g/mol

IUPAC Name

4,5-dimethylcyclohex-2-en-1-one

InChI

InChI=1S/C8H12O/c1-6-3-4-8(9)5-7(6)2/h3-4,6-7H,5H2,1-2H3

InChI Key

XADBPCVQACZOEL-UHFFFAOYSA-N

Canonical SMILES

CC1CC(=O)C=CC1C

Origin of Product

United States

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